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Compound of Interest

Compound Name:
[2-(4-Fluorophenyl)ethyl](pentan-

3-yl)amine

CAS No.: 1019551-61-1

Cat. No.: B1460430

Get Quote

Executive Summary & Chemical Profile[1]
2-(4-Fluorophenyl)ethylamine (4-FPEA) is a critical fluorinated building block used in the

synthesis of tyrosine kinase inhibitors, antipsychotics, and other bioactive phenethylamines.

Crucial Distinction for Researchers: At standard temperature and pressure (STP), the free base

of 4-FPEA is a liquid. Therefore, "solubility" data for the free base refers to its miscibility with

organic solvents. True solid-liquid solubility data applies only to its salt forms (e.g.,

Hydrochloride, Hydroiodide), which are the preferred forms for purification and storage due to

enhanced stability and crystallinity.

Chemical Identity

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1460430#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name 2-(4-fluorophenyl)ethanamine

CAS Number 1583-88-6 (Free Base) | 459-19-8 (HCl Salt)

Molecular Weight 139.17 g/mol (Free Base)

Physical State (STP) Colorless to pale yellow liquid

Boiling Point 50–52 °C at 0.15 mmHg (High vacuum required)

Density ~1.061 g/mL at 25 °C

Solubility & Miscibility Data
A. Free Base Miscibility (Liquid-Liquid Equilibrium)
The free base is a lipophilic amine. Its miscibility profile is governed by the hydrophobic

fluorophenyl tail and the polar primary amine head.
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Solvent Class Solvent Miscibility Application Note

Protic Polar Water Slightly Soluble

Forms alkaline

solution (pH > 10).

Not suitable for

homogenous phase

reactions without

surfactant.

Protic Polar
Methanol, Ethanol,

IPA
Miscible

Ideal for reaction

solvents; can be used

for salt formation.

Aprotic Polar
DMSO, DMF,

Acetonitrile
Miscible

Used for nucleophilic

substitution reactions

(SnAr).

Chlorinated
Dichloromethane

(DCM), Chloroform
Miscible

Excellent for

extraction from basic

aqueous layers.

Ethers
THF, Diethyl Ether,

MTBE
Miscible

Common solvents for

lithiation or Grignard

reactions.

Hydrocarbons Toluene, Hexane Miscible

Toluene is preferred

for azeotropic drying;

Hexane may phase

separate at very low

temperatures (-78°C).

B. Salt Solubility (Solid-Liquid Equilibrium)
For purification, the liquid amine is typically converted to its Hydrochloride (HCl) or Hydroiodide

(HI) salt. The solubility of these salts is the critical parameter for recrystallization.

General Solubility Trends for 4-FPEA Hydrochloride (CAS 459-19-8):
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Solvent Solubility @ 25°C
Solubility @
Boiling

Suitability for
Recrystallization

Water High (>100 mg/mL) Very High

Poor (Loss of yield).

Use only if "salting

out" with NaCl.

Ethanol (Abs) Moderate High

Good. Often requires

an anti-solvent

(Ether/Hexane) to

induce yield.

Isopropanol (IPA) Low-Moderate High

Excellent. Classic

solvent for amine HCl

recrystallization.

Ethyl Acetate Very Low Low

Anti-Solvent. Used to

crash out salts from

alcoholic solutions.

Diethyl Ether Insoluble Insoluble

Anti-Solvent. Used to

wash filter cakes to

remove organic

impurities.

Application Note: Purification Strategy
The "Salt-Break-Extract" Protocol
Since the free base is a high-boiling liquid, distillation can be difficult and may lead to thermal

degradation. The industry-standard purification method is the Salt-Break-Extract cycle.

Salt Formation: Dissolve crude liquid amine in a solvent (e.g., IPA or Ethanol). Add acid (HCl

in dioxane or gas) to precipitate the solid salt.

Filtration & Washing: Filter the solid.[1] Impurities remain in the mother liquor. Wash with

non-polar anti-solvent (Ether/Hexane).

Recrystallization (Optional): If purity is <98%, recrystallize the salt using IPA/Ethanol.
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Free Basing ("Breaking" the salt): Suspend pure salt in DCM/Water. Adjust aqueous pH to

>12 with NaOH. The pure amine partitions into DCM.

Isolation: Dry DCM layer (MgSO4), filter, and evaporate to yield ultra-pure liquid amine.

Detailed Protocol: Gravimetric Solubility
Determination
If precise thermodynamic solubility data is required for Process Analytical Technology (PAT) or

crystallization design (DoE), follow this protocol. This method is self-validating via mass

balance.

Scope
Determination of saturation solubility (

) of 4-FPEA Hydrochloride in organic solvents at specific temperatures.

Materials
Solute: 4-(Fluorophenyl)ethylamine Hydrochloride (dried, purity >99%).

Solvents: HPLC grade (Ethanol, IPA, Toluene).

Equipment: Temperature-controlled shaker/bath, 0.45 µm PTFE syringe filters, analytical

balance (±0.01 mg).

Procedure
Supersaturation: Add excess solid solute to 5 mL of solvent in a sealed scintillation vial.

Ensure solid persists at the bottom.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

Validation: Stop agitation for 1 hour. If solid dissolves completely, add more solid and

repeat.

Sampling:
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Pre-heat/cool a syringe and filter to the bath temperature (prevents precipitation during

sampling).

Withdraw 2 mL of supernatant through the 0.45 µm filter.[2]

Gravimetric Analysis:

Weigh an empty, dry evaporation dish (

).

Dispense exactly 1.00 mL of filtrate into the dish. Weigh immediately (

).

Evaporate solvent (vacuum oven at 50°C for 4 hours).

Weigh the dry residue (

).

Calculation:

Visualization of Workflows
Diagram 1: Purification & Solubility Logic Flow
This diagram illustrates the decision matrix for purifying the compound based on its physical

state and solubility properties.
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Caption: Decision tree for the purification of 4-FPEA, highlighting the transition from liquid free

base to solid salt for effective solubility-based purification.

Diagram 2: Gravimetric Solubility Protocol
A step-by-step visualization of the experimental protocol described in Section 4.
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Caption: Workflow for the gravimetric determination of saturation solubility for amine salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1460430/docs#solubility-profile-purification-protocols-
for-2-4-fluorophenyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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